Cas no 1805581-21-8 (2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride)

• Product Name: 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride
• CAS No: 1805581-21-8
• MF: C₇H₂ClF₃INO
• MW: 335.449563503265
• CID: 4882354
• Update Time: 2025-10-19

2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C7H2ClF3INO/c8-6(14)2-1-3(9)13-5(4(2)12)7(10)11/h1,7H
• InChI Key： UFELXUIJNRLHNO-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C=C(N=C1C(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 231
• XLogP3: 3.1
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride

Introduction to 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride (CAS No. 1805581-21-8)

2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride, identified by the Chemical Abstracts Service Number (CAS No.) 1805581-21-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and utility in drug design. The presence of multiple fluorine atoms and an iodine substituent in its molecular structure imparts unique electronic and steric properties, making it a valuable intermediate in synthetic chemistry.

The structural features of 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride include a difluoromethyl group at the 2-position, a fluoro atom at the 6-position, an iodine atom at the 3-position, and a carbonyl chloride functional group at the 4-position. These substituents contribute to its reactivity and make it a versatile building block for constructing more complex molecules. The carbonyl chloride moiety, in particular, is highly reactive and can undergo nucleophilic substitution reactions, enabling the introduction of various functional groups into the molecule.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The incorporation of fluorine atoms into drug candidates can significantly modulate their pharmacokinetic and pharmacodynamic properties. For instance, fluorine atoms can increase lipophilicity, reduce metabolic degradation, and improve binding interactions with enzymes and receptors. The iodine substituent in 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride also adds another layer of reactivity, allowing for further functionalization via cross-coupling reactions such as Suzuki-Miyaura or Stille couplings.

One of the most compelling applications of this compound is in the synthesis of active pharmaceutical ingredients (APIs). The carbonyl chloride group serves as a convenient handle for introducing amide or ester functionalities, which are common motifs in many drugs. For example, researchers have utilized 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride to synthesize novel kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The difluoromethyl group is particularly important in these contexts, as it can enhance binding affinity and resistance to enzymatic degradation.

Recent studies have also explored the use of this compound in the development of antiviral agents. The unique electronic properties of fluorinated pyridines can influence viral protease inhibition by altering the interactions between the drug candidate and the enzyme's active site. Additionally, the iodine atom provides a site for further derivatization, allowing chemists to fine-tune the pharmacological properties of their compounds. This has led to promising results in preclinical trials for several antiviral drugs derived from fluorinated pyridines.

The synthesis of 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride involves multi-step organic transformations that highlight its synthetic utility. Typically, it is prepared through a sequence of halogenation reactions on a pyridine precursor followed by introduction of the difluoromethyl group via palladium-catalyzed cross-coupling or direct fluorination methods. The final step involves the activation of the carboxylic acid derivative to form the carbonyl chloride using reagents such as oxalyl chloride or thionyl chloride.

From a medicinal chemistry perspective, this compound exemplifies how structural modifications can lead to significant improvements in drug efficacy and safety. The combination of fluorine atoms and an iodine substituent provides multiple points for interaction with biological targets while maintaining chemical diversity. This has opened up new avenues for drug discovery and development, particularly in areas where traditional small molecules have faced limitations.

The growing body of research on fluorinated pyridines underscores their importance as privileged scaffolds in medicinal chemistry. Compounds like 2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride continue to inspire innovation in drug design, offering chemists powerful tools for creating next-generation therapeutics. As our understanding of structure-function relationships improves, it is likely that we will see even more applications emerge from this class of compounds.

In conclusion,2-(Difluoromethyl)-6-fluoro-3-iodopyridine-4-carbonyl chloride (CAS No. 1805581-21-8) represents a significant advancement in pharmaceutical chemistry. Its unique structural features make it an invaluable intermediate for synthesizing novel drug candidates with enhanced biological activity and improved pharmacokinetic properties. As research progresses，this compound is expected to play an increasingly important role in the development of new therapies across various therapeutic areas.